Cas no 2228598-25-0 (5-(azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 5-(azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2228598-25-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5856564
• PubChem ID: 165628068
• Update Time: 2025-06-25

5-(azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole
• EN300-1795446
• 2228598-25-0

• Inchi： 1S/C9H15N3O/c1-7(2)12-9(3-4-11-12)13-8-5-10-6-8/h3-4,7-8,10H,5-6H2,1-2H3
• InChI Key： COIVRCYZMYGAAN-UHFFFAOYSA-N
• SMILES： O(C1=CC=NN1C(C)C)C1CNC1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.1Ų

Additional information on 5-(azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole

5-(Azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole: A Comprehensive Overview

5-(Azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole, identified by the CAS Registry Number 2228598-25-0, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substitution pattern of this molecule includes an azetidin-3-yloxy group at the 5-position and a propan-2-yl group at the 1-position, contributing to its distinct chemical properties and potential biological activities.

The synthesis of 5-(Azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole involves a multi-step process that typically begins with the preparation of the azetidine derivative. Recent advancements in asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its application in chiral environments. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly improved the efficiency and yield of the synthesis process. These methods are not only environmentally friendly but also align with the principles of green chemistry, making them highly desirable in modern drug discovery pipelines.

One of the most promising applications of 5-(Azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings suggest that it could serve as a lead compound for the development of drugs targeting Alzheimer's disease and other related conditions. Furthermore, recent research has highlighted its ability to modulate ion channels, which opens up possibilities for its use in treating pain and epilepsy.

The structural versatility of 5-(Azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole also makes it an attractive candidate for material science applications. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensing technologies. For instance, researchers have reported that this compound can act as a ligand in metalloenzymes, enhancing their catalytic efficiency in various organic transformations. This property underscores its potential role in developing new generations of homogeneous catalysts for industrial processes.

In terms of pharmacokinetics, studies have shown that 5-(Azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole demonstrates favorable absorption and bioavailability profiles. Its lipophilic nature allows it to cross biological membranes efficiently, while its moderate clearance rate ensures sustained levels in systemic circulation. These characteristics are advantageous for drug delivery systems, particularly those requiring prolonged therapeutic effects.

The safety profile of this compound has also been extensively evaluated. Acute toxicity studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further long-term toxicity studies are required to fully assess its safety for human use.

In conclusion, 5-(Azetidin-3-yloxy)-1-(propan-2-yl)-1H-pyrazole, with its unique structure and diverse functional groups, represents a valuable addition to the arsenal of compounds being explored for therapeutic and industrial applications. Its continued investigation will undoubtedly yield further insights into its potential uses and optimize its utility across various fields.